![molecular formula C7H5Cl3O2S B3267944 2,5-Dichloro-4-methylbenzenesulfonyl chloride CAS No. 473477-22-4](/img/structure/B3267944.png)
2,5-Dichloro-4-methylbenzenesulfonyl chloride
Overview
Description
2,5-Dichloro-4-methylbenzenesulfonyl chloride (DMSC) is an important chemical compound used in various research applications. It is a sulfonyl chloride derivative with a molecular formula of C7H6Cl2O2S and a molecular weight of 243.09 g/mol. DMSC is a colorless to light yellow liquid with a pungent odor and is highly reactive due to the presence of the sulfonyl chloride group.
Mechanism of Action
2,5-Dichloro-4-methylbenzenesulfonyl chloride reacts with various nucleophiles such as amines, alcohols, and thiols to form sulfonamide, sulfonyl ester, and sulfonyl thioether derivatives. The reaction takes place through the formation of an intermediate sulfonyl chloride, which is highly reactive and can undergo further reactions.
Biochemical and Physiological Effects:
This compound has been shown to have antibacterial and antifungal properties. It inhibits the growth of various bacterial and fungal strains by interfering with their metabolic processes. This compound has also been shown to have anti-inflammatory and analgesic effects in animal models.
Advantages and Limitations for Lab Experiments
2,5-Dichloro-4-methylbenzenesulfonyl chloride is a versatile reagent that can be used for the synthesis of various compounds. It is easy to handle and store and has a long shelf life. However, this compound is highly reactive and requires careful handling to avoid accidents. It is also a toxic and irritant compound and should be handled with caution.
Future Directions
There are several future directions for the use of 2,5-Dichloro-4-methylbenzenesulfonyl chloride in scientific research. One area of interest is the development of new sulfonamide and sulfonylurea derivatives for the treatment of various diseases. This compound can also be used as a reagent for the synthesis of new peptide and amino acid derivatives. Another area of interest is the development of new synthetic methods using this compound as a key reagent.
Scientific Research Applications
2,5-Dichloro-4-methylbenzenesulfonyl chloride is widely used in scientific research as a reagent for the synthesis of various compounds. It is used as a sulfonating agent for the preparation of sulfonamides, sulfonylureas, and other sulfonyl derivatives. This compound is also used as a protecting group for the synthesis of peptides and amino acids.
properties
IUPAC Name |
2,5-dichloro-4-methylbenzenesulfonyl chloride | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H5Cl3O2S/c1-4-2-6(9)7(3-5(4)8)13(10,11)12/h2-3H,1H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PKTRXKJNKSWSTH-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1Cl)S(=O)(=O)Cl)Cl | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H5Cl3O2S | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
259.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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